Cas no 946680-32-6 (8-(3-Piperidinylmethoxy)quinoline)

• Product Name: 8-(3-Piperidinylmethoxy)quinoline
• CAS No: 946680-32-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 2131033
• Update Time: 2025-06-12

8-(3-Piperidinylmethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-(3-Piperidinylmethoxy)quinoline
• 8-(piperidin-3-ylmethoxy)quinoline

• Inchi： 1S/C15H18N2O/c1-5-13-6-3-9-17-15(13)14(7-1)18-11-12-4-2-8-16-10-12/h1,3,5-7,9,12,16H,2,4,8,10-11H2
• InChI Key： OEOQMFJYEFHQAP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 34.2

Additional information on 8-(3-Piperidinylmethoxy)quinoline

Introduction to 8-(3-Piperidinylmethoxy)quinoline (CAS No. 946680-32-6)

8-(3-Piperidinylmethoxy)quinoline, a compound with the chemical identifier CAS No. 946680-32-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The quinoline core, a well-documented scaffold in medicinal chemistry, is combined with a piperidine moiety, which enhances its pharmacological properties and biological activity.

The structural motif of 8-(3-Piperidinylmethoxy)quinoline consists of a quinoline ring substituted with a methoxy group at the 8-position and a 3-piperidinyl group at the 3-position. This specific arrangement imparts distinct chemical and pharmacological characteristics to the compound. The quinoline ring is known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of the piperidine group further modulates these activities, making the compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced efficacy and reduced side effects. The compound 8-(3-Piperidinylmethoxy)quinoline fits well within this trend, as it combines the advantageous properties of both quinoline and piperidine moieties. This combination has been shown to improve binding affinity to biological targets, leading to more potent pharmacological effects.

One of the most compelling aspects of 8-(3-Piperidinylmethoxy)quinoline is its potential application in the treatment of various diseases. Studies have indicated that this compound exhibits significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary research suggests that it may have therapeutic potential in combating infectious diseases caused by resistant pathogens.

The synthesis of 8-(3-Piperidinylmethoxy)quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the quinoline ring followed by the introduction of the piperidine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 8-(3-Piperidinylmethoxy)quinoline and its target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives. The integration of computational methods with experimental approaches has significantly accelerated the drug discovery process.

The pharmacokinetic properties of 8-(3-Piperidinylmethoxy)quinoline are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to unravel these aspects, providing a foundation for future clinical trials.

One notable feature of 8-(3-Piperidinylmethoxy)quinoline is its ability to modulate multiple biological pathways simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple dysregulated pathways. By targeting several key enzymes or receptors involved in disease progression, this compound may offer a more comprehensive therapeutic approach compared to traditional single-target drugs.

The safety profile of 8-(3-Piperidinylmethoxy)quinoline is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and carcinogenicity. Preliminary results indicate that the compound is well-tolerated at relevant doses, suggesting its potential for safe clinical use.

As research continues to advance, new applications for 8-(3-Piperidinylmethoxy)quinoline are likely to emerge. The combination of its unique structure and promising biological activities makes it a versatile tool for drug discovery. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 8-(3-Piperidinylmethoxy)quinoline (CAS No. 946680-32-6) represents a significant advancement in pharmaceutical chemistry with broad applications in medicinal chemistry and drug development. Its unique structural composition and promising biological activities make it a compelling candidate for further investigation. As research progresses, this compound is poised to play a crucial role in addressing various diseases and improving patient outcomes.